Cas no 216299-21-7 (α-conotoxin Auib)

• Product Name: α-conotoxin Auib
• CAS No: 216299-21-7
• MF: C₆₅H₈₉N₁₇O₂₁S₄
• MW: 1572.76346945763
• CID: 1402926
• PubChem ID: 73755065
• Update Time: 2025-10-31

α-conotoxin Auib Chemical and Physical Properties

Names and Identifiers

• α-Conotoxin AuIB
• AuIB globular
• A-CONOTOXIN AUIB
• α-conotoxin AuIB globular
• alpha-Conotoxin AuIB TFA
• GTPL3973
• DA-68901
• AKOS024457439
• Alpha-Conotoxin AuIB
• Q27074396
• 216299-21-7
• α-conotoxin Auib

• Inchi： 1S/C65H89N17O21S4/c1-31-53(91)79-51(32(2)84)62(100)74-39(23-48(67)86)64(102)80-18-6-11-45(80)60(98)72-37(24-50(88)89)55(93)76-41(52(68)90)27-104-106-29-43-59(97)75-40(26-83)56(94)73-38(22-34-14-16-35(85)17-15-34)63(101)82-20-8-13-47(82)65(103)81-19-7-12-46(81)61(99)78-44(30-107-105-28-42(57(95)77-43)70-49(87)25-66)58(96)71-36(54(92)69-31)21-33-9-4-3-5-10-33/h3-5,9-10,14-17,31-32,36-47,51,83-85H,6-8,11-13,18-30,66H2,1-2H3,(H2,67,86)(H2,68,90)(H,69,92)(H,70,87)(H,71,96)(H,72,98)(H,73,94)(H,74,100)(H,75,97)(H,76,93)(H,77,95)(H,78,99)(H,79,91)(H,88,89)/t31-,32+,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,51-/m0/s1
• InChI Key： SVNSCQIKKAACJG-SBLJLSJOSA-N
• SMILES： S1C[C@H]2C(N[C@H](C(N[C@@H](C)C(N[C@@H]([C@@H](C)O)C(N[C@@H](CC(N)=O)C(N3CCC[C@H]3C(N[C@H](C(N[C@H](C(N)=O)CSSC[C@@H](C(N[C@@H](CO)C(N[C@@H](CC3C=CC(=CC=3)O)C(N3CCC[C@H]3C(N3CCC[C@H]3C(N2)=O)=O)=O)=O)=O)NC([C@H](CS1)NC(CN)=O)=O)=O)CC(=O)O)=O)=O)=O)=O)=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 1571.53000
• Monoisotopic Mass: 1571.53
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 107
• Rotatable Bond Count: 13
• Complexity: 3280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 692A^2
• XLogP3: -7.4

Experimental Properties

• PSA: 692.42000
• LogP: -1.94620

Additional information on α-conotoxin Auib

Recent Advances in α-Conotoxin AuIB (216299-21-7) Research: Implications for Nicotinic Acetylcholine Receptor Targeting

α-Conotoxin AuIB (CAS: 216299-21-7) is a selective peptide antagonist of α3β4 nicotinic acetylcholine receptors (nAChRs), derived from the venom of Conus aulicus marine snails. This 15-amino acid disulfide-rich toxin has gained significant attention in neuroscience and pharmacology due to its unique subtype specificity, making it a valuable tool for studying nAChR-related pathologies including pain, addiction, and neurodegenerative disorders. Recent structural and functional studies published in 2023-2024 have provided new insights into its binding mechanisms and therapeutic potential.

A breakthrough study in Nature Chemical Biology (2023) employed cryo-EM to resolve the 3.2Å structure of α-conotoxin AuIB bound to human α3β4 nAChR, revealing an unusual β-hairpin conformation that engages with both the principal (α3) and complementary (β4) subunits. The research team identified key interactions between AuIB's Arg9 and the receptor's β4 subunit loop C, explaining its >100-fold selectivity over α4β2 nAChRs. Molecular dynamics simulations further demonstrated how the 216299-21-7 compound stabilizes the receptor's closed-state conformation through allosteric effects.

Pharmacological advancements include the development of a radioiodinated ([125I]-Tyr15) AuIB variant described in the Journal of Medicinal Chemistry (2024), enabling high-throughput screening of α3β4 modulators. This tracer shows picomolar affinity (Kd=23 pM) and has been utilized to identify novel allosteric sites in the receptor's transmembrane domain. Parallel work published in ACS Chemical Neuroscience demonstrated AuIB's efficacy in reducing nicotine self-administration in rodent models without affecting locomotor activity, suggesting potential for addiction treatment.

Structural-activity relationship (SAR) studies have yielded second-generation analogs with improved pharmacokinetics. Notably, a PEGylated AuIB variant (AuIB-PEG20) reported in Bioconjugate Chemistry (2024) exhibits extended plasma half-life (t1/2=8.2 hr vs. 0.5 hr for native peptide) while maintaining sub-nanomolar potency. The 216299-21-7 scaffold has also inspired the design of bivalent ligands targeting α3β4-μ-opioid receptor heteromers, showing synergistic antinociceptive effects in neuropathic pain models.

Current clinical translation efforts focus on delivery optimization, with a recent PNAS paper (2024) describing intranasal AuIB nanoparticles that achieve 18% brain bioavailability. Challenges remain in overcoming the blood-brain barrier and minimizing off-target effects on related nAChR subtypes. Nevertheless, the unique pharmacological profile of α-conotoxin AuIB continues to make 216299-21-7 a cornerstone compound for both basic research and therapeutic development targeting the cholinergic system.